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Compound of Interest

3-Hydroxy-6-methylpyridine-2-
Compound Name:
carbaldehyde

Cat. No.: B1315469

Essential Safety and Handling Guide for 3-Hydroxy-
6-methylpyridine-2-carbaldehyde

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Hydroxy-6-methylpyridine-2-
carbaldehyde (CAS No. 66497-42-5) is not readily available. The following guidance is based
on the safety data for structurally similar compounds, including pyridine-2-carbaldehyde, 6-
methylpyridine-3-carboxaldehyde, and 3-hydroxy-2-methylpyridine. It is imperative to handle
this chemical with caution in a laboratory setting, assuming it may be hazardous.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling 3-Hydroxy-6-methylpyridine-2-
carbaldehyde.

Personal Protective Equipment (PPE)

Based on the hazards associated with similar pyridine aldehydes, the following personal
protective equipment is recommended to minimize exposure and ensure personal safety.
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PPE Category

Recommended Equipment

Rationale for Use

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against potential
splashes and eye irritation.
Pyridine derivatives can cause

serious eye damage.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), a lab coat,

and closed-toe shoes.

Prevents skin contact, which
may cause irritation or allergic
reactions. Some related
compounds are fatal upon skin

contact.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.

Pyridine aldehydes can be
irritating to the respiratory tract,

and some are fatal if inhaled.

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment.
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Procedure

Step-by-Step Guidance

Handling

1. Preparation: Before handling, ensure that an
eyewash station and safety shower are readily
accessible.[1] 2. Ventilation: Always work in a
well-ventilated area, preferably within a
chemical fume hood.[2] 3. Avoid Contact: Do not
allow the chemical to come into contact with
skin, eyes, or clothing. 4. Personal Hygiene:
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.[1]

Storage

1. Container: Keep the container tightly closed
and store it in a dry, cool, and well-ventilated
place.[1][3] 2. Ignition Sources: Keep away from
heat, sparks, and open flames as some related
compounds are combustible.[1][3] 3.
Incompatible Materials: Store away from strong
oxidizing agents, strong acids, and strong

bases.[3]

Disposal Plan

Proper disposal of 3-Hydroxy-6-methylpyridine-2-carbaldehyde and its containers is crucial

to prevent environmental contamination and ensure regulatory compliance.
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Waste Type

Disposal Procedure

Chemical Waste

1. Classification: This compound should be
treated as hazardous waste. 2. Collection:
Collect waste in a designated, properly labeled,
and sealed container. 3. Disposal: Dispose of
the contents and container at an approved
waste disposal plant in accordance with local,

regional, and national regulations.[1][3]

Contaminated PPE

1. Collection: Place contaminated gloves, lab
coats, and other disposable PPE in a
designated hazardous waste container. 2.
Disposal: Dispose of as hazardous waste

through an approved disposal facility.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is necessary.
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Emergency Situation First-Aid and Spill Response

Move the affected person to fresh air and keep

them at rest in a position comfortable for

Inhalation . . . . .
breathing. Seek immediate medical attention.[1]
[3]
Immediately remove all contaminated clothing.
Skin Contact Rinse the affected skin with plenty of water.

Seek medical attention if irritation persists.[1][3]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o ] ]

do. Continue rinsing and seek immediate

medical attention.[1][3]

Rinse mouth with water. Do NOT induce

Ingestion vomiting. Seek immediate medical attention.[1]

[3]

Evacuate the area. Ensure adequate ventilation.
Spil Wear appropriate PPE. Absorb the spill with
pi : : -
inert material (e.g., sand, vermiculite) and

collect it in a suitable container for disposal.[1]

Workflow for Handling 3-Hydroxy-6-methylpyridine-
2-carbaldehyde

The following diagram illustrates the logical workflow for the safe handling of this chemical,
from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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